5-Beta-Dutasteride
5-Beta-Dutasteride
5-Beta-Dutasteride is the β-isomer impurity of Dutasteride.
Brand Name:
Vulcanchem
CAS No.:
957229-52-6
VCID:
VC0195112
InChI:
InChI=1S/C27H30F6N2O2/c1-24-11-9-17-15(4-8-21-25(17,2)12-10-22(36)35-21)16(24)6-7-19(24)23(37)34-20-13-14(26(28,29)30)3-5-18(20)27(31,32)33/h3,5,10,12-13,15-17,19,21H,4,6-9,11H2,1-2H3,(H,34,37)(H,35,36)/t15-,16-,17-,19+,21-,24-,25+/m0/s1
SMILES:
CC12CCC3C(C1CCC2C(=O)NC4=C(C=CC(=C4)C(F)(F)F)C(F)(F)F)CCC5C3(C=CC(=O)N5)C
Molecular Formula:
C27H30F6N2O2
Molecular Weight:
528.53
5-Beta-Dutasteride
CAS No.: 957229-52-6
Impurities
VCID: VC0195112
Molecular Formula: C27H30F6N2O2
Molecular Weight: 528.53
Purity: > 95%
CAS No. | 957229-52-6 |
---|---|
Product Name | 5-Beta-Dutasteride |
Molecular Formula | C27H30F6N2O2 |
Molecular Weight | 528.53 |
IUPAC Name | (1S,3aS,3bS,5aS,9aR,9bS,11aS)-N-[2,5-bis(trifluoromethyl)phenyl]-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide |
Standard InChI | InChI=1S/C27H30F6N2O2/c1-24-11-9-17-15(4-8-21-25(17,2)12-10-22(36)35-21)16(24)6-7-19(24)23(37)34-20-13-14(26(28,29)30)3-5-18(20)27(31,32)33/h3,5,10,12-13,15-17,19,21H,4,6-9,11H2,1-2H3,(H,34,37)(H,35,36)/t15-,16-,17-,19+,21-,24-,25+/m0/s1 |
SMILES | CC12CCC3C(C1CCC2C(=O)NC4=C(C=CC(=C4)C(F)(F)F)C(F)(F)F)CCC5C3(C=CC(=O)N5)C |
Description | 5-Beta-Dutasteride is the β-isomer impurity of Dutasteride. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | (4aR,4bS,6aS,7S,9aS,9bS,11aS)-N-[2,5-Bis(trifluoromethyl)phenyl]-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-1H-indeno[5,4-f]quinoline-7-carboxamide; (5β,17β)-N-[2,5-Bis(trifluoromethyl)phenyl]-3-oxo-4-azaandrost-1-ene-17-carb |
PubChem Compound | 92403462 |
Last Modified | Nov 12 2021 |
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